Cas no 337506-83-9 (1,1-bis(4-fluorophenyl)butane-1,4-diol)

• Product Name: 1,1-bis(4-fluorophenyl)butane-1,4-diol
• CAS No: 337506-83-9
• MF: C₁₆H₁₆F₂O₂
• MW: 278.293851852417
• CID: 2945139
• PubChem ID: 169449070
• Update Time: 2025-04-21

1,1-bis(4-fluorophenyl)butane-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 1,1-bis(4-fluorophenyl)butane-1,4-diol
• 1,1-bis(4-fluorophenyl)butan-1,4-diol;
• 337506-83-9
• 1,1-BIS-(4-FLUORO-PHENYL)-BUTANE-1,4-DIOL
• F97580

• Inchi： 1S/C16H16F2O2/c17-14-6-2-12(3-7-14)16(20,10-1-11-19)13-4-8-15(18)9-5-13/h2-9,19-20H,1,10-11H2
• InChI Key： OPTKSTVQXWKMJE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)(CCCO)O

Computed Properties

• Exact Mass: 278.11200
• Monoisotopic Mass: 278.11183607Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 2.97320